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Compound of Interest

Compound Name: Isovaleric anhydride

Cat. No.: B075134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isovaleric anhydride
(CAS No. 1468-39-9), a key reagent in various chemical syntheses. Adherence to the following

protocols is critical for ensuring a safe laboratory environment and minimizing risks to

personnel and property.

Chemical and Physical Properties
Isovaleric anhydride, also known as 3-methylbutanoic anhydride, is a clear, colorless liquid.[1]

It is combustible and reacts with water.[1][2] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Isovaleric Anhydride
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O₃ [1][3][4]

Molecular Weight 186.25 g/mol [3][5][6]

Appearance Clear, Colourless Liquid [1]

Boiling Point 215 °C / 419 °F [7]

Flash Point 91 °C / 195.8 °F [7][8]

Density 0.932 - 0.94 g/mL at 20 °C [5][7][8]

Refractive Index n20/D 1.417 [5]

Stability Moisture sensitive. [1]

Reactivity

Reacts with water.

Incompatible with strong

oxidizing agents, strong acids,

and strong bases.

[1][2]

Hazard Identification and GHS Classification
Isovaleric anhydride is classified as a hazardous chemical. It is crucial to understand its

potential health effects to ensure proper handling. The Globally Harmonized System (GHS)

classification is summarized in Table 2.

Table 2: GHS Hazard Classification for Isovaleric Anhydride
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
1C

H314: Causes severe

skin burns and eye

damage.

[2][7]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage.
[2][7]

Corrosive to Metals 1
H290: May be

corrosive to metals.
[1][7]

Flammable Liquids 4 Combustible liquid. [1][2]

Acute Toxicity, Dermal

(Potential)
3

H311: Toxic in contact

with skin.
[3]

Specific target organ

toxicity (single

exposure)

3
May cause respiratory

irritation.
[2]

The following diagram illustrates the relationships between the primary hazards associated with

isovaleric anhydride.

Isovaleric Anhydride Hazards
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Hazard Interrelationships for Isovaleric Anhydride.

Personal Protective Equipment (PPE)
To prevent exposure, the following personal protective equipment must be worn when handling

isovaleric anhydride:

Eye/Face Protection: Chemical safety goggles and a face shield are required.[7] Standard

safety glasses are not sufficient.

Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile or butyl rubber) must be

worn.[7] Consult the glove manufacturer's specifications for breakthrough times.

Skin and Body Protection: A flame-retardant lab coat, buttoned to its full length, along with

full-length pants and closed-toe shoes are mandatory.[7] An impervious apron and protective

boots may be necessary for larger quantities.

Respiratory Protection: All work with isovaleric anhydride should be conducted in a

properly functioning chemical fume hood.[1][2] If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate cartridge (e.g., type ABEK) should be used.[5]

Safe Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][7]

Ground and bond containers when transferring material to prevent static discharge.

Keep away from open flames, hot surfaces, and other sources of ignition.[1][2]

Wash hands thoroughly after handling.[7]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

corrosive materials.[1][2][7]

Store under an inert atmosphere (e.g., nitrogen or argon).[2][7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Protect from moisture.[1]

Emergency Procedures
First-Aid Measures
Immediate medical attention is required for all exposures.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and

easy to do. Continue rinsing.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][2]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[7] If not breathing, give artificial respiration. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the substance.[2]

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by

mouth to an unconscious person.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), dry sand, or alcohol-resistant

foam.[1][2] Water mist may be used to cool closed containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: The product is a combustible liquid.[1][2] Thermal decomposition can

produce irritating gases and vapors, including carbon monoxide and carbon dioxide.[2]

Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
The following workflow outlines the steps to be taken in the event of an isovaleric anhydride
spill.
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Isovaleric Anhydride Spill Response Workflow
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Workflow for Handling an Isovaleric Anhydride Spill.
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Toxicological Information
While comprehensive toxicological data for isovaleric anhydride is not readily available in the

provided search results, it is known to be corrosive and can cause severe skin and eye

damage.[1][2][7] One source also indicates potential for dermal toxicity.[3] It is prudent to

handle this chemical with the assumption that it is highly toxic upon ingestion, inhalation, and

dermal contact.

Experimental Protocols for Safety Assessment
The safety data presented in this guide are determined by standardized experimental

protocols. Below are brief descriptions of the methodologies for key safety parameters.

Flash Point Determination
The flash point of isovaleric anhydride (91 °C) is likely determined using a closed-cup method

as this is preferred for its higher precision.[1]

Methodology (e.g., ASTM D93 Pensky-Martens Closed Cup Tester):

A brass test cup is filled with the sample to a specified level.

The cup is heated at a slow, constant rate, and the sample is stirred to ensure uniform

temperature.

An ignition source (a small flame) is periodically directed into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.

Skin Corrosion/Irritation Assessment
Isovaleric anhydride is classified as causing severe skin burns (Category 1C).[2][7] This is

determined through in vitro or in vivo methods as described in OECD guidelines.

Methodology (e.g., OECD Test Guideline 431: In Vitro Skin Corrosion - Reconstructed

Human Epidermis Test):
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A reconstructed human epidermis (RhE) tissue model is used, which mimics the upper

layers of human skin.

The test chemical is applied topically to the surface of the RhE tissue.

After specific exposure times (e.g., 3 minutes and 1 hour), the chemical is removed, and

the tissue is rinsed.

The viability of the cells within the tissue is measured using a colorimetric assay (e.g.,

MTT assay).

The chemical is classified as corrosive if cell viability falls below certain thresholds at the

specified time points.

Eye Damage/Irritation Assessment
The classification of serious eye damage (Category 1) is based on the potential for irreversible

effects.[2][7]

Methodology (e.g., OECD Test Guideline 437: Bovine Corneal Opacity and Permeability Test

Method):

Corneas are obtained from the eyes of freshly slaughtered cattle.

The test chemical is applied to the outer surface of the cornea.

After a set exposure time, the chemical is washed off.

The cornea is assessed for two key parameters:

Opacity: The degree of cloudiness is measured using an opacitometer.

Permeability: The amount of a fluorescent dye (sodium fluorescein) that passes through

the cornea is measured with a spectrophotometer.

An "In Vitro Irritancy Score" is calculated based on these measurements to predict the

potential for severe eye damage.
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Corrosivity to Metals
The potential for isovaleric anhydride to be corrosive to metals is determined according to

transport regulations.

Methodology (e.g., UN Manual of Tests and Criteria, Section 37, Test C.1):

Specimens of specific steel and aluminum alloys are exposed to the test substance.

The test is conducted at a specified temperature (e.g., 55 °C) for a defined period.

The corrosion rate is determined by measuring the mass loss of the metal specimens over

time.

A substance is considered corrosive if the corrosion rate on either steel or aluminum

surfaces exceeds 6.25 mm per year.

Disposal Considerations
Waste from isovaleric anhydride is classified as hazardous.[1] All waste materials, including

empty containers and contaminated absorbent materials, must be disposed of in accordance

with local, state, and federal regulations. Contact a licensed professional waste disposal

service to ensure proper disposal. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety information for trained laboratory personnel.

Always consult the most current Safety Data Sheet (SDS) for isovaleric anhydride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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